Cas no 160693-12-9 (4-Chloro-2-(naphthalen-2-yloxy)aniline)

• Product Name: 4-Chloro-2-(naphthalen-2-yloxy)aniline
• CAS No: 160693-12-9
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1093091
• PubChem ID: 72942600
• Update Time: 2025-07-19

4-Chloro-2-(naphthalen-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(naphthalen-2-yloxy)aniline
• 4-chloro-2-naphthalen-2-yloxyaniline
• Benzenamine, 4-chloro-2-(2-naphthalenyloxy)-
• 160693-12-9

• Inchi： 1S/C16H12ClNO/c17-13-6-8-15(18)16(10-13)19-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,18H2
• InChI Key： ZBAZLJNMSGGGQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1=CC=C2C=CC=CC2=C1)N

Computed Properties

• Exact Mass: 269.0607417g/mol
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-Chloro-2-(naphthalen-2-yloxy)aniline

Recent Advances in the Study of 4-Chloro-2-(naphthalen-2-yloxy)aniline (CAS: 160693-12-9) and Its Applications in Chemical Biology and Medicine

The compound 4-Chloro-2-(naphthalen-2-yloxy)aniline (CAS: 160693-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential use in drug development.

Recent literature highlights the role of 4-Chloro-2-(naphthalen-2-yloxy)aniline as a key intermediate in the synthesis of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, particularly targeting aberrant signaling pathways in cancer cells. The compound's naphthalene and aniline moieties contribute to its ability to interact with hydrophobic pockets in protein targets, enhancing binding affinity and selectivity.

In addition to its application in oncology, research has also explored the antimicrobial properties of derivatives of 4-Chloro-2-(naphthalen-2-yloxy)aniline. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound led to significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a scaffold for developing new antibiotics to address the growing issue of antimicrobial resistance.

Mechanistic studies have further elucidated the compound's mode of action. For instance, molecular docking simulations and X-ray crystallography have revealed that 4-Chloro-2-(naphthalen-2-yloxy)aniline derivatives can disrupt protein-protein interactions critical for bacterial virulence and cancer cell survival. These insights are paving the way for rational drug design strategies aimed at optimizing the compound's efficacy and reducing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-2-(naphthalen-2-yloxy)aniline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in chemical biology and drug discovery.

In conclusion, 4-Chloro-2-(naphthalen-2-yloxy)aniline (CAS: 160693-12-9) represents a promising candidate for the development of novel therapeutics targeting a range of diseases. Continued research into its chemical modifications and biological mechanisms will be essential for unlocking its full potential in the field of medicine.